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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Diisopropylamino)ethyl chloride hydrochloride is a key building block in organic synthesis,

particularly valued in the pharmaceutical industry for its role as a precursor in the

manufacturing of various active pharmaceutical ingredients (APIs). This technical guide

provides an in-depth overview of its physical properties, methods for its characterization, and

its application in the synthesis of notable pharmaceuticals.

Core Physical and Chemical Properties
2-(Diisopropylamino)ethyl chloride hydrochloride is a white to off-white crystalline solid. It is

known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.
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Property Value Source(s)

Molecular Formula C₈H₁₉Cl₂N [1]

Molecular Weight 200.15 g/mol [1][2]

Appearance
White to almost white powder

or crystals
[2][3]

Melting Point
129-135 °C (range observed

across sources)
[2]

Solubility Soluble in water [3][4]

pH
4.0-4.5 (10 g/L in H₂O at 20

°C)

Hygroscopicity Hygroscopic [2][3][4]

Experimental Protocols
Detailed methodologies for the determination of key physical properties are crucial for quality

control and characterization.

Melting Point Determination (Capillary Method)
Objective: To determine the melting range of a crystalline solid for identification and purity

assessment.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: Ensure the sample is completely dry. If the crystals are large, gently

grind them into a fine powder using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A

small amount of the solid will enter the tube.

Packing the Sample: Invert the tube and tap the sealed end gently on a hard surface to pack

the solid into the bottom. The packed sample height should be 2-3 mm.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

For an unknown sample, a rapid preliminary heating can be performed to determine an

approximate melting range.

For a more precise measurement, start heating at a rate of 10-20 °C per minute until the

temperature is about 20 °C below the expected melting point.

Reduce the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (T1) and the temperature

at which the entire sample has melted (T2). The melting range is T1-T2.

Interpretation: A sharp melting range (typically 0.5-2 °C) is indicative of a pure substance.

Impurities tend to depress and broaden the melting range.

Solubility Determination in Water
Objective: To qualitatively or quantitatively determine the solubility of 2-
(Diisopropylamino)ethyl chloride hydrochloride in water.

Apparatus:

Test tubes or beakers

Graduated cylinders or pipettes
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Stirring rod

Balance

Procedure (Qualitative):

Add a small, known amount of the compound (e.g., 100 mg) to a test tube.

Add a measured volume of deionized water (e.g., 1 mL) at a controlled temperature (e.g.,

20-25 °C).

Vigorously agitate the mixture for a set period (e.g., 1-2 minutes).

Visually observe if the solid has completely dissolved. If not, incrementally add more solvent

and continue agitation until the solid dissolves or it becomes apparent that it is insoluble at

that concentration.

Procedure (Quantitative - Shake-Flask Method):

Prepare a saturated solution by adding an excess amount of the solid to a known volume of

water in a flask.

Seal the flask and agitate it at a constant temperature for an extended period (e.g., 24-48

hours) to ensure equilibrium is reached.

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles are

transferred. This can be achieved by filtration through a syringe filter.

Determine the concentration of the dissolved solid in the aliquot using a suitable analytical

method (e.g., UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation).

Purity Determination by Argentometric Titration (Mohr
Method)
Objective: To determine the chloride ion content of the hydrochloride salt, which can be used to

assess purity.
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Principle: Chloride ions are titrated with a standardized silver nitrate solution in the presence of

potassium chromate indicator. Silver chloride precipitates first. At the endpoint, excess silver

ions react with the chromate indicator to form a reddish-brown silver chromate precipitate.

Reagents:

Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Potassium chromate (K₂CrO₄) indicator solution (e.g., 5% w/v)

Sodium chloride (NaCl) for standardization

Deionized water

Procedure:

Standardization of AgNO₃ solution:

Accurately weigh a known mass of dry, primary standard NaCl and dissolve it in a known

volume of deionized water.

Pipette a precise volume of the NaCl solution into an Erlenmeyer flask.

Add a few drops of potassium chromate indicator.

Titrate with the AgNO₃ solution until the first permanent appearance of a faint reddish-

brown color.

Calculate the exact molarity of the AgNO₃ solution.

Titration of the Sample:

Accurately weigh a sample of 2-(Diisopropylamino)ethyl chloride hydrochloride and

dissolve it in a known volume of deionized water.

Pipette a precise volume of this solution into an Erlenmeyer flask.

Add a few drops of potassium chromate indicator.
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Titrate with the standardized AgNO₃ solution to the same endpoint as in the

standardization step.

Calculation:

Use the volume and molarity of the AgNO₃ solution and the volume of the sample solution

to calculate the moles of chloride ions.

From the mass of the sample, calculate the percentage of chloride by weight and compare

it to the theoretical value.

Applications in Pharmaceutical Synthesis
2-(Diisopropylamino)ethyl chloride hydrochloride is a valuable intermediate for introducing

the diisopropylaminoethyl moiety into molecules. This is a common structural feature in a

number of pharmaceuticals.

Synthetic Workflow Overview
The general synthetic utility of 2-(Diisopropylamino)ethyl chloride hydrochloride involves its

reaction as an alkylating agent with a suitable nucleophile, such as an alcohol, amine, or

carbanion.

2-(Diisopropylamino)ethyl
chloride hydrochloride

Alkylated Product
(Nu-CH2CH2N(iPr)2)

 Alkylation

Nucleophile (Nu-H)
(e.g., alcohol, amine, carbanion) Base

Click to download full resolution via product page

General Alkylation Reaction Scheme

Synthesis of Itopride Hydrochloride
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Itopride is a prokinetic agent used to treat gastrointestinal symptoms. Its synthesis can involve

the alkylation of a phenolic precursor with 2-(Diisopropylamino)ethyl chloride.

Step 1: Etherification Step 2: Amidation and Salification

p-Hydroxybenzaldehyde

4-(2-Diisopropylaminoethoxy)benzaldehyde

2-(Diisopropylamino)ethyl
chloride hydrochloride

Base
(e.g., K2CO3) 4-(2-Diisopropylaminoethoxy)benzaldehyde

Itopride

 Multistep

Further Synthetic Steps
(e.g., reductive amination, amidation)

Itopride Hydrochloride

HCl

Click to download full resolution via product page

Simplified Synthetic Pathway for Itopride Hydrochloride

Synthesis of Isopropamide Iodide
Isopropamide is an anticholinergic agent. Its synthesis involves the alkylation of

diphenylacetonitrile followed by further transformations.
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Step 1: Alkylation Step 2: Hydrolysis and Quaternization

Diphenylacetonitrile

4-Diisopropylamino-2,2-
diphenylbutyronitrile

Strong Base
(e.g., NaNH2)

2-(Diisopropylamino)ethyl
chloride

4-Diisopropylamino-2,2-
diphenylbutyronitrile

Isopropamide (free base)

Hydrolysis
(e.g., H2SO4)

Isopropamide Iodide

Methyl Iodide

Click to download full resolution via product page

Synthetic Pathway for Isopropamide Iodide

Synthesis of Disopyramide
Disopyramide is an antiarrhythmic agent. Its synthesis involves the alkylation of 2-phenyl-2-(2-

pyridyl)acetonitrile.

Step 1: Alkylation Step 2: Hydrolysis

2-Phenyl-2-(2-pyridyl)acetonitrile

4-(Diisopropylamino)-2-phenyl-
2-(2-pyridyl)butyronitrile

Strong Base
(e.g., NaNH2)

2-(Diisopropylamino)ethyl
chloride

4-(Diisopropylamino)-2-phenyl-
2-(2-pyridyl)butyronitrile

Disopyramide

Hydrolysis
(e.g., H2SO4)

Click to download full resolution via product page

Synthetic Pathway for Disopyramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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